N'-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]nicotinohydrazide

• IUPAC Name: N'-[1-(2,3-dihydro-1,4-benzodioxin-3-yl)ethyl]pyridine-3-carbohydrazide
• InChI: InChI=1S/C16H17N3O3/c1-11(18-19-16(20)12-5-4-8-17-9-12)15-10-21-13-6-2-3-7-14(13)22-15/h2-9,11,15,18H,10H2,1H3,(H,19,20)
• InChI Key: KTYXGRPFRLHLAW-UHFFFAOYSA-N
• Canonical SMILES: CC(C1COC2=CC=CC=C2O1)NNC(=O)C3=CN=CC=C3
• Molecular Formula: C16H17N3O3
• Molecular Weight: 299.32 g/mol

Description

N-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]nicotinohydrazide, also known as DBH, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DBH is a hydrazide derivative of nicotinic acid that contains a benzodioxin moiety. This compound has been shown to exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antidiabetic effects.

Mechanism of Action

The exact mechanism of action of N'-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]nicotinohydrazide is not fully understood. However, it has been proposed that N'-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]nicotinohydrazide exerts its biological effects by modulating various signaling pathways. N'-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]nicotinohydrazide has been found to inhibit the NF-κB pathway, which is a key regulator of inflammation. N'-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]nicotinohydrazide has also been shown to activate the p38 MAPK pathway, which is involved in the induction of apoptosis in cancer cells. Additionally, N'-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]nicotinohydrazide has been found to activate the AMPK pathway, which is a key regulator of glucose metabolism.
Biochemical and Physiological Effects:
N'-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]nicotinohydrazide has been shown to exhibit a wide range of biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines, induce apoptosis in cancer cells, and improve glucose tolerance and insulin sensitivity. N'-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]nicotinohydrazide has also been found to reduce oxidative stress and lipid peroxidation, which are implicated in the pathogenesis of various diseases.

Advantages and Limitations for Lab Experiments

N'-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]nicotinohydrazide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It exhibits a wide range of biological activities, making it a versatile tool for studying various diseases. However, N'-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]nicotinohydrazide also has some limitations. It has poor solubility in water, which can make it difficult to administer in vivo. Additionally, the exact mechanism of action of N'-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]nicotinohydrazide is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for N'-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]nicotinohydrazide research. One area of interest is the development of novel N'-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]nicotinohydrazide derivatives with improved solubility and bioavailability. Another area of interest is the investigation of the potential therapeutic applications of N'-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]nicotinohydrazide in various diseases, including cancer, diabetes, and inflammatory diseases. Additionally, the elucidation of the exact mechanism of action of N'-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]nicotinohydrazide is an important area of future research.

Scientific Research Applications

N'-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]nicotinohydrazide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anticancer, and antidiabetic effects. N'-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]nicotinohydrazide has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β, which are implicated in the pathogenesis of various inflammatory diseases. N'-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]nicotinohydrazide has also been shown to induce apoptosis in cancer cells by activating the mitochondrial pathway. Additionally, N'-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]nicotinohydrazide has been found to improve glucose tolerance and insulin sensitivity in animal models of diabetes.